Cas no 65469-88-7 (1,3-Butanediol, 1-phenyl-)

• Product Name: 1,3-Butanediol, 1-phenyl-
• CAS No: 65469-88-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 398674
• PubChem ID: 5232872
• Update Time: 2025-04-19

1,3-Butanediol, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 1-phenyl-
• 65469-88-7
• 1-phenyl-1,3-butanediol
• QTYZWFQTOYXFBL-UHFFFAOYSA-N
• 1-phenylbutane-1,3-diol
• 2,4-Dihydroxy-4-phenylbutan
• AKOS000125463
• SCHEMBL75953

• Inchi： 1S/C10H14O2/c1-8(11)7-10(12)9-5-3-2-4-6-9/h2-6,8,10-12H,7H2,1H3
• InChI Key： QTYZWFQTOYXFBL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC(C)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46